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Compound of Interest

Compound Name: Rodatristat

Cat. No.: B608305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Rodatristat is an investigational small molecule that acts as a potent and selective inhibitor of

tryptophan hydroxylase 1 (TPH1), the rate-limiting enzyme in the peripheral synthesis of

serotonin. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and mechanism of action of Rodatristat. It further details the

experimental methodologies employed in its preclinical and clinical evaluation, with a focus on

its development for pulmonary arterial hypertension (PAH). This document summarizes key

quantitative data in structured tables and visualizes complex biological pathways and

experimental workflows using Graphviz diagrams to facilitate a deeper understanding for

research and drug development professionals.

Chemical Structure and Properties
Rodatristat, and its prodrug Rodatristat ethyl, have been characterized through various

analytical techniques. The fundamental chemical identifiers and physicochemical properties are

summarized below.
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Identifier Value Citation

IUPAC Name

(3S)-8-[2-amino-6-[(1R)-1-(4-

chloro-2-phenylphenyl)-2,2,2-

trifluoroethoxy]pyrimidin-4-

yl]-2,8-diazaspiro[4.5]decane-

3-carboxylic acid

CAS Number 1673568-73-4

Molecular Formula C₂₇H₂₇ClF₃N₅O₃

SMILES

C1CN(CCC12C--INVALID-

LINK--

C(=O)O)C3=CC(=NC(=N3)N)

O--INVALID-LINK--C(F)(F)F

InChI

InChI=1S/C27H27ClF3N5O3/c

28-17-6-7-18(19(12-17)16-4-2-

1-3-5-16)23(27(29,30,31)39-

22-13-21(34-25(32)35-22)36-

10-8-26(9-11-36)14-

20(24(37)38)33-15-26/h1-7,12-

13,20,23,33H,8-11,14-15H2,

(H,37,38)

(H2,32,34,35)/t20-,23+/m0/s1

Physicochemical Properties of Rodatristat
Property Value Citation

Molecular Weight 561.98 g/mol

Topological Polar Surface Area 125 Å²

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor

Count
8

Rotatable Bond Count 6
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Physicochemical Properties of Rodatristat Ethyl
(Prodrug)

Property Value Citation

Molecular Weight 590.04 g/mol

Topological Polar Surface Area 116 Å²

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
9

Rotatable Bond Count 8

Mechanism of Action and Signaling Pathway
Rodatristat is a selective inhibitor of tryptophan hydroxylase 1 (TPH1), the enzyme

responsible for the rate-limiting step in the synthesis of serotonin in the periphery.[1] TPH1 is

distinct from TPH2, which is primarily found in the central nervous system. By inhibiting TPH1,

Rodatristat aims to reduce the production of peripheral serotonin without affecting its levels in

the brain.[1]

The rationale for developing a TPH1 inhibitor for diseases like pulmonary arterial hypertension

(PAH) stems from the observation that serotonin can promote the proliferation of pulmonary

artery smooth muscle cells, a key pathological feature of PAH.[1]
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Serotonin Synthesis Pathway

Pathophysiological Effects in PAH
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Patient Screening

Randomization (1:1:1)

Placebo Rodatristat ethyl 300 mg BID Rodatristat ethyl 600 mg BID

24-Week Treatment Period

Primary Endpoint Assessment
(Change in PVR)

Open-Label Extension

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b608305#rodatristat-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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